Cas no 1228581-12-1 (1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylic acid
• CAS No: 1228581-12-1
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD28501968
• CID: 4563981
• PubChem ID: 58438919
• Update Time: 2024-11-04

1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(TERT-BUTOXY)CARBONYL]-3-(FLUOROMETHYL)AZETIDINE-3-CARBOXYLIC ACID
• XH1581
• DB-161732
• 1-Boc-3-(fluoromethyl)azetidine-3-carboxylic acid
• SCHEMBL2328241
• EN300-6939529
• 1-(tert-Butoxycarbonyl)-3-(fluoromethyl)azetidine-3-carboxylicacid
• 3-(fluoromethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-3-(fluoromethyl)azetidine-3-carboxylic acid
• AS-83438
• SB15927
• MFCD28501968
• P14932
• CS-0056682
• 1-[(t-Butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylic acid
• SY322155
• 1228581-12-1
• 1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylicacid
• 1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)azetidine-3-carboxylic acid

• MDL： MFCD28501968
• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-5-10(4-11,6-12)7(13)14/h4-6H2,1-3H3,(H,13,14)
• InChI Key： VEHPOVZSFFEDCH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CF)(C(O)=O)C1

Computed Properties

• Exact Mass: 233.10633615g/mol
• Monoisotopic Mass: 233.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų